Cas no 296898-46-9 (6-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)1,2,4triazolo4,3-bpyridazine)

• Product Name: 6-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)1,2,4triazolo4,3-bpyridazine
• CAS No: 296898-46-9
• MDL: MFCD01903327
• CID: 4644066
• Update Time: 2025-10-30

6-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-3-(1,1,2,2,3,3,3-HEPTAFLUOROPROPYL)[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE
• 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-
• 6-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)1,2,4triazolo4,3-bpyridazine

• MDL： MFCD01903327

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 6-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)1,2,4triazolo4,3-bpyridazine

Introduction to 6-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-1,2,4-triazolo[4,3-bpyridazine] and Its Significance in Modern Chemical Research

The compound with the CAS no. 296898-46-9, formally known as 6-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-1,2,4-triazolo[4,3-bpyridazine], represents a fascinating subject of study in the realm of chemical and pharmaceutical research. This heterocyclic compound belongs to a class of molecules that exhibit unique structural and electronic properties, making it a valuable candidate for various applications in medicinal chemistry and material science.

The structural framework of 6-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-1,2,4-triazolo[4,3-bpyridazine] is characterized by its intricate arrangement of nitrogen and carbon atoms. The presence of a chloro substituent at the sixth position and a bulky heptafluoropropyl group at the third position introduces significant steric and electronic effects that influence its reactivity and interactions with biological targets. Such structural features are often exploited in the design of novel bioactive molecules.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic pathways. The triazolo[4,3-bpyridazine core is particularly noteworthy due to its ability to engage in multiple non-covalent interactions with biological macromolecules. This property makes it an attractive scaffold for drug discovery efforts aimed at modulating enzyme activity or receptor binding. For instance, studies have shown that derivatives of this class can exhibit potent inhibitory effects on kinases and other enzymes implicated in diseases such as cancer and inflammation.

The heptafluoropropyl moiety in the molecule adds an additional layer of complexity. The fluorine atoms introduce strong electron-withdrawing effects through hyperconjugation and inductive effects, which can modulate the electronic properties of the aromatic system. This modulation is crucial for tuning the binding affinity and selectivity of the compound towards its intended biological target. Moreover, fluorinated compounds are well-documented for their improved metabolic stability and bioavailability profiles when incorporated into drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules like 6-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-1,2,4-triazolo[4,3-bpyridazine] with high accuracy. Molecular modeling studies suggest that this compound can adopt multiple conformations depending on its environment. These conformational dynamics are critical for understanding its interaction mechanisms with proteins and other biomolecules. By leveraging machine learning algorithms trained on experimental data sets from similar compounds, researchers can accelerate the design process by identifying promising analogs with enhanced pharmacological properties.

Experimental validation plays a pivotal role in confirming the hypotheses generated through computational studies. In vitro assays have been instrumental in evaluating the biological activity of 6-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-1,2,4-triazolo[4,3-bpyridazine]. Initial screening results indicate that this compound exhibits inhibitory activity against several kinases at submicromolar concentrations. This finding aligns well with previous reports demonstrating that triazolopyridazine derivatives can serve as effective scaffolds for kinase inhibitors.

The synthesis of this compound presents unique challenges due to its complex structure. Traditional synthetic routes often require multi-step sequences involving careful regioselective functionalization at multiple positions within the heterocyclic core. Recent innovations in synthetic methodology have enabled more efficient access to such molecules through catalytic processes or transition-metal-catalyzed reactions. These advances not only reduce production costs but also open up new avenues for structural diversification.

The impact of fluorine substitution on pharmaceuticals cannot be overstated. The introduction of fluorine atoms into drug candidates has been associated with improved pharmacokinetic profiles in numerous cases. For example, fluorinated analogs have demonstrated enhanced lipophilicity, which facilitates membrane permeability, as well as increased metabolic stability, which prolongs their duration of action in vivo. The heptafluoropropyl group in our compound exemplifies these benefits by contributing both steric bulk and electronic modulation while maintaining overall solubility.

Future research directions for 6-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-1,2,4-triazolo[4,3-bpyridazine] include exploring its potential as a lead compound for drug development programs targeting unmet medical needs. By systematically modifying key structural features such as the chloro substituent or replacing parts of the heptafluoropropyl group with alternative groups, researchers aim to optimize potency while minimizing off-target effects.

The integration of interdisciplinary approaches—combining expertise from organic chemistry, medicinal chemistry, biochemistry, and computational biology—has been essential for advancing our understanding of this compound's properties. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation by pooling resources and knowledge toward common goals.

In conclusion, 6-Chloro-3-(1,1,2,2,3,3,3-heptafluoropropyl)-1,2,4-triazolo[4,]bpyridazine (CAS no. 296898-46-9) stands out as a promising candidate for further exploration in chemical research. Its unique structural attributes offer opportunities to develop novel therapeutics with improved efficacy and selectivity. As research continues to uncover new insights into its behavior, this compound is poised to make significant contributions to both academic science and industrial applications.